Cas no 63898-22-6 (dehydro-)

• Product Name: dehydro-
• CAS No: 63898-22-6
• MF: C₁₇H₂₂O₂
• MW: 258.355385303497
• CID: 525343
• PubChem ID: 5469786
• Update Time: 2025-04-19

dehydro- Chemical and Physical Properties

Names and Identifiers

• dehydro-
• (3S,8S,9Z)-heptadeca-1,9,16-trien-4,6-diyne-3,8-diol
• 1,9,16-Heptadecatriene-4,6-diyne-3,8-diol
• (3S,8S)-16,17-didehydrofalcarindiol
• CHEMBL459266
• 63898-22-6
• NSC-692925
• NSC692925

• Inchi： 1S/C17H22O2/c1-3-5-6-7-8-9-10-14-17(19)15-12-11-13-16(18)4-2/h3-4,10,14,16-19H,1-2,5-9H2/b14-10-/t16-,17-/m0/s1
• InChI Key： OLUQMFYBNOJBQQ-RCQSYPNMSA-N
• SMILES： O[C@H](C#CC#C[C@H](C=C)O)/C=C\CCCCCC=C

Computed Properties

• Exact Mass: 258.16206
• Monoisotopic Mass: 258.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols